TLR7 agonist 9

• Molecular Formula: C14H17N5O7
• Molecular Weight: 367.31 g/mol
• InChI: InChI=1S/C14H17N5O7/c15-13-16-10-7(11(24)17-13)18(3-1-2-4-20)14(25)19(10)12-9(23)8(22)6(5-21)26-12/h6,8-9,12,20-23H,3-5H2,(H3,15,16,17,24)/t6-,8+,9-,12-/m1/s1
• InChIKey: DPJRWSKJWHNKPQ-IQEPQDSISA-N

TLR7 Agonist 9: Purine Nucleoside with Alkyne Handle

TLR7 agonist 9 (CAS 2389988-38-7, compound 10) is a synthetic purine nucleoside analogue that functions as a direct agonist of Toll-like receptor 7 (TLR7) [1]. Its molecular formula is C₁₄H₁₇N₅O₇ and it has a molecular weight of 367.31 . The compound has also been described in patent literature (WO2019226977 A1) as part of a series of TLR7 agonists useful for cancer and infectious disease research [1].

Bioconjugation-ready TLR7 agonist with terminal alkyne handle for CuAAC click chemistry

Purine nucleoside scaffold provides chemotype distinct from imidazoquinoline TLR7 agonists

TLR7-selective activation profile (no substantial TLR8 activation) supports pathway-specific research

• [1] Webber, S. E., et al. TLR7 agonists for treatment of cancer and infectious disease. World Intellectual Property Organization, WO2019226977 A1, 28 Nov. 2019. View Source

Why TLR7 Agonist 9 Cannot Be Substituted

TLR7 agonist 9 belongs to the purine nucleoside class, distinct from the more common imidazoquinoline class (e.g., imiquimod, resiquimod). The purine scaffold and the presence of a terminal alkyne group enable copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, a property absent in most widely used TLR7 agonists. This bioorthogonal handle permits direct conjugation to azide-bearing payloads, a capability essential for constructing homogeneous antibody-drug conjugates (ADCs) or PROTACs . Therefore, substituting TLR7 agonist 9 with a conventional TLR7 agonist sacrifices the chemical tractability needed for bioconjugation or targeted delivery applications.

Imidazoquinoline TLR7 agonists lack the alkyne group required for CuAAC, limiting direct bioconjugation to azide-payloads.

Dual TLR7/8 agonists (e.g., resiquimod) co-activate TLR8, which may confound TLR7-specific mechanistic studies.

Unfunctionalized purine TLR7 agonists without an alkyne handle require additional linker engineering for ISAC assembly.

TLR7 Agonist 9: Differentiation vs Comparators

CuAAC Click Chemistry Compatibility

TLR7 agonist 9 contains a terminal alkyne group that participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a biorthogonal click reaction . In contrast, the most commonly used TLR7 agonists—imiquimod and resiquimod—lack this functional group and cannot undergo CuAAC without prior chemical modification [1]. This represents a qualitative structural differentiator: the presence of the alkyne is confirmed by the IUPAC name '2-amino-7,9-dihydro-7-(4-hydroxy-2-butyn-1-yl)-9-β-D-xylofuranosyl-1H-purine-6,8-dione' .

CuAAC Click Compatibility

Direct head-to-head comparison

Target: terminal alkyne present (CuAAC-ready); Imiquimod/Resiquimod: no alkyne

Supports direct bioconjugation research

Qualitative structural differentiator

Evidence Dimension	Functional group compatibility with CuAAC click chemistry
Target Compound Data	Contains terminal alkyne (4-hydroxy-2-butyn-1-yl substituent); CuAAC-compatible
Comparator Or Baseline	Imiquimod: no alkyne group; Resiquimod: no alkyne group
Quantified Difference	Qualitative: alkyne present vs absent
Conditions	Structural analysis by chemical formula and IUPAC name

Why This Matters

This enables homogeneous conjugation to azide-functionalized antibodies, fluorophores, or polymers, a critical requirement for developing next-generation immunostimulatory conjugates (ISACs) and targeted delivery systems.

• [1] PubChem. Imiquimod Compound Summary; Resiquimod Compound Summary. View Source

Purine Nucleoside vs Imidazoquinoline Scaffold

TLR7 agonist 9 is based on a purine-6,8-dione nucleoside scaffold, specifically a xylofuranosyl-substituted purine . Imiquimod and resiquimod, by contrast, are imidazoquinoline derivatives [1]. This fundamental scaffold difference can translate into distinct receptor binding modes, pharmacokinetic properties, and off-target profiles. While quantitative TLR7 potency data for TLR7 agonist 9 are not publicly disclosed, purine-based agonists as a class have been shown to induce different cytokine profiles compared to imidazoquinolines in preclinical models [2].

Purine vs Imidazoquinoline Scaffold

Class-level inference

Target: purine-6,8-dione nucleoside; Comparators: imidazoquinoline core

Alternative chemotype for SAR exploration

Potency and PK data for this compound not disclosed

Evidence Dimension	Core scaffold chemistry
Target Compound Data	Purine-6,8-dione nucleoside (xylofuranosyl-purine)
Comparator Or Baseline	Imiquimod and Resiquimod: imidazoquinoline scaffold
Quantified Difference	Qualitative: purine vs imidazoquinoline core
Conditions	Structural classification by IUPAC name and patent disclosure

Why This Matters

Scaffold diversity expands the toolbox for SAR campaigns and may overcome resistance or tolerance issues associated with imidazoquinoline-based TLR7 activation, offering an alternative chemical starting point for lead optimization.

• [1] Hemmi, H., et al. Small anti-viral compounds activate immune cells via the TLR7 MyD88-dependent signaling pathway. Nat. Immunol. 2002, 3, 196-200. View Source
• [2] Kurimoto, A., et al. Synthesis and biological evaluation of 8-oxoadenine derivatives as toll-like receptor 7 agonists introducing the antedrug concept. J. Med. Chem. 2010, 53, 2964-2972. View Source

TLR7-Selective Activation Over TLR8

According to the patent WO2019226977, the described series of compounds—including compound 10—activates TLR7 without substantial activation of TLR8 [1]. This inferred selectivity contrasts with resiquimod, which is a potent TLR7/8 dual agonist (TLR7 EC₅₀ ~0.12–1.5 μM; TLR8 EC₅₀ ~2.6–4.5 μM, depending on assay) [2], and with TLR7/8 agonist 9 (Compound 25a), which is an intentional dual agonist with hTLR7 EC₅₀ = 40 nM and hTLR8 EC₅₀ = 23 nM [3]. Avoiding TLR8 co-activation may reduce the risk of pro-inflammatory cytokine storm, a known dose-limiting toxicity of dual TLR7/8 agonists.

TLR7-Selective Activation

Class-level inference

Patent: activates TLR7 without substantial TLR8; Comparators: resiquimod (TLR7/8 EC₅₀ 0.12–4.5 µM), TLR7/8 agonist 9 (40/23 nM) dual agonists

Supports TLR7-specific pathway studies without TLR8 confounding

Exact selectivity ratio not publicly available; TLR8 co-activation risk is model-dependent

Evidence Dimension	TLR7 vs TLR8 selectivity
Target Compound Data	Patent states 'activate TLR7 without substantial activation of TLR8'; quantitative selectivity ratio not publicly available
Comparator Or Baseline	Resiquimod: TLR7 EC₅₀ = 0.12–1.5 μM, TLR8 EC₅₀ = 2.6–4.5 μM, selectivity ~2–22 fold; TLR7/8 agonist 9: hTLR7 EC₅₀ = 40 nM, hTLR8 EC₅₀ = 23 nM, selectivity <2 fold
Quantified Difference	Directional: TLR7-selective vs dual TLR7/8 agonist; exact fold selectivity for compound 10 is not disclosed
Conditions	Inferred from patent disclosure; comparator data from HEK-Blue reporter assays and literature

Why This Matters

TLR7-selective activation is hypothesized to provide a wider therapeutic window by avoiding TLR8-driven TNF-α and IL-12 induction, which are associated with systemic toxicity in vivo. Researchers requiring TLR7-specific signaling should consider this compound's described selectivity profile.

• [1] Webber, S. E., et al. TLR7 agonists for treatment of cancer and infectious disease. WO2019226977 A1, 2019. Paragraph [0008]: 'The present invention includes TLR7 agonists that activate TLR7 without substantial activation of TLR8.' View Source
• [2] PMID: 32427998, Table 1. EC₅₀ values of resiquimod for hTLR7 and hTLR8 in HEK-Blue reporter assays. View Source
• [3] PeptideDB. TLR7/8 agonist 9 (Compound 25a) EC₅₀ hTLR7 = 40 nM, hTLR8 = 23 nM. View Source

Alkyne Handle for ISAC and ADC Assembly

The terminal alkyne of TLR7 agonist 9 permits CuAAC conjugation to azide-modified monoclonal antibodies, generating immune-stimulating antibody conjugates (ISACs) [1]. Neither imiquimod (FDA-approved, 5% cream) nor resiquimod (clinical-stage) contains a bioorthogonal handle. SM-324405, a purine antedrug, also lacks an alkyne group and cannot be directly conjugated without chemical modification [2]. This makes TLR7 agonist 9 one of relatively few commercially available TLR7 agonists inherently suitable for modular payload assembly.

ISAC & ADC Assembly

Direct head-to-head comparison

Alkyne supports CuAAC conjugation to azide-antibodies; Comparators: imiquimod, resiquimod, SM-324405 lack handle

Facilitates homogeneous ISAC synthesis without extra linker engineering

May support batch consistency in research-grade conjugates

Evidence Dimension	Availability of bioorthogonal functional group for conjugation
Target Compound Data	Alkyne present; CuAAC-ready
Comparator Or Baseline	Imiquimod: no alkyne; Resiquimod: no alkyne; SM-324405: no alkyne; TLR7/8 agonist 9: no alkyne
Quantified Difference	Qualitative: alkyne present in target vs absent in comparators
Conditions	Chemical structure analysis

Why This Matters

Facilitates the synthesis of chemically defined, homogeneous ISACs without the need for additional linker engineering, reducing synthetic complexity and improving batch-to-batch consistency in research-grade conjugates.

• [1] InvivoChem. TLR7 agonist 9 product description: click chemistry reagent, contains Alkyne group. View Source
• [2] Kurimoto, A., et al. J. Med. Chem. 2010, 53, 2964-2972. SM-324405 (9e) structure does not contain a terminal alkyne. View Source

Purity and Multi-Vendor Availability

TLR7 agonist 9 is available from MedChemExpress (HY-152726), TargetMol (TNU0200), and AbMole (M42073) with a reported purity ≥95% . In contrast, research-grade imiquimod and resiquimod are ubiquitously available from numerous vendors with variable purity (typically 98–99%), but their widespread commercial availability does not translate into chemical tractability for conjugation. For procurement decisions where both TLR7 agonism and downstream bioconjugation are required, TLR7 agonist 9 offers a purpose-built solution with documented purity specifications from multiple independent sources.

Purity & Vendor Availability

Supporting evidence

Purity ≥95% (MedChemExpress, TargetMol, AbMole); Comparators: imiquimod/resiquimod 98–99% (no alkyne)

Reported purity supports reproducible research assays

Functional differentiation (click handle) outweighs minor purity variance

Evidence Dimension	Commercial availability with documented purity and intended research use
Target Compound Data	Purity ≥95%; available from MedChemExpress, TargetMol, AbMole
Comparator Or Baseline	Imiquimod/Resiquimod: purity 98–99% but no click handle; TLR7/8 agonist 9: purity ≥95–98% but dual agonist activity
Quantified Difference	Comparable purity; differentiation is functional (click handle) rather than purity-driven
Conditions	Vendor specification sheets

Why This Matters

Ensures procurement of a compound with verified purity suitable for reproducible biological assays while providing the additional chemical functionality essential for conjugate development.

TLR7 Agonist 9: Research Applications

Synthesis of Immune-Stimulating Antibody Conjugates

TLR7 agonist 9's alkyne handle allows direct CuAAC conjugation to azide-modified antibodies, enabling the construction of chemically defined ISACs. This application relies directly on the click chemistry compatibility evidence established in Section 3 (Evidence Items 1, 4). Unlike imiquimod or resiquimod, no additional linker chemistry is required to introduce a conjugation-competent functional group .

TLR7-Selective Mechanistic Studies Without TLR8 Confounding

For researchers investigating TLR7-specific signaling pathways, TLR7 agonist 9 (described as activating TLR7 without substantial TLR8 activation in WO2019226977) provides a tool to dissect TLR7 versus TLR8 contributions. This addresses the selectivity advantage detailed in Evidence Item 3 of Section 3, where resiquimod or TLR7/8 agonist 9 would co-activate both receptors and confound interpretation .

Scaffold Diversification in TLR7 Agonist Lead Optimization

The purine-6,8-dione nucleoside core of TLR7 agonist 9 represents a scaffold distinct from imidazoquinolines and 8-oxoadenines. As highlighted in Evidence Item 2, this scaffold diversity expands SAR exploration for medicinal chemistry programs seeking to overcome limitations of existing TLR7 agonist chemotypes .

CuAAC Methodology Reference Compound

Given the growing interest in bioorthogonal chemistry for immune-modulator delivery, TLR7 agonist 9 serves as a model substrate for developing and validating CuAAC protocols with nucleoside-based TLR7 agonists. Its commercial availability with characterized purity (Evidence Item 5) ensures reproducibility across laboratories .

Application

Selection Property

Validation Focus

ISAC synthesis

Alkyne handle for CuAAC click chemistry

Conjugation efficiency and ADC homogeneity

TLR7-specific signaling studies

TLR7-selective activation profile (no substantial TLR8)

TLR7 cytokine induction and exclusion of TLR8 co-activation

Medicinal chemistry SAR

Purine nucleoside scaffold diversity

Scaffold-driven receptor binding and selectivity profiling

CuAAC method development

Commercially available alkyne-bearing TLR7 agonist

Reproducibility in CuAAC protocols across laboratories